Cas no 1344274-22-1 (methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine)

Methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine is a fluorinated amine compound characterized by a trifluoromethyl-substituted phenyl group and a secondary amine functionality. Its structural features, including the electron-withdrawing trifluoromethyl group, impart unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The compound's rigid aromatic core and amine moiety offer versatility as a building block for synthesizing biologically active molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its synthetic utility is further underscored by the potential for further functionalization at the amine or aromatic positions, enabling tailored modifications for specific applications.
methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine structure
1344274-22-1 structure
Product Name:methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine
CAS No:1344274-22-1
MF:C11H14F3N
MW:217.230773448944
MDL:MFCD18289457
CID:4591052
PubChem ID:63199872
Update Time:2025-06-08

methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

    • methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
    • N-methyl-1-[2-(trifluoromethyl)phenyl]propan-2-amine
    • Z1959915832
    • methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine
    • MDL: MFCD18289457
    • Inchi: 1S/C11H14F3N/c1-8(15-2)7-9-5-3-4-6-10(9)11(12,13)14/h3-6,8,15H,7H2,1-2H3
    • InChI Key: ZSRJJIFPPXTXSE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CC(C)NC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12

methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B487560-10mg
methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
1344274-22-1
10mg
$ 50.00 2022-06-07
TRC
B487560-50mg
methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
1344274-22-1
50mg
$ 210.00 2022-06-07
TRC
B487560-100mg
methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
1344274-22-1
100mg
$ 295.00 2022-06-07
Enamine
EN300-212014-0.05g
methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
1344274-22-1 95.0%
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$100.0 2025-02-20
Enamine
EN300-212014-0.1g
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$149.0 2025-02-20
Enamine
EN300-212014-0.25g
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$212.0 2025-02-20
Enamine
EN300-212014-0.5g
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1344274-22-1 95.0%
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$334.0 2025-02-20
Enamine
EN300-212014-1.0g
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$428.0 2025-02-20
Enamine
EN300-212014-2.5g
methyl({1-[2-(trifluoromethyl)phenyl]propan-2-yl})amine
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$838.0 2025-02-20
Enamine
EN300-212014-5.0g
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1344274-22-1 95.0%
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$1240.0 2025-02-20

Additional information on methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine

Recent Advances in the Study of 1344274-22-1 and Methyl({1-2-(Trifluoromethyl)Phenylpropan-2-yl})Amine

The compound 1344274-22-1, along with its derivative methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in targeting neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the synthetic pathways for 1344274-22-1 and its derivatives, including methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine. Advanced techniques such as multi-step organic synthesis and catalytic methods have been employed to achieve high yields and purity. The incorporation of the trifluoromethyl group has been shown to enhance the metabolic stability and bioavailability of these compounds, making them promising candidates for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary data suggest its potential efficacy in treating conditions such as depression and anxiety, with a favorable safety profile. Additionally, molecular docking studies have revealed strong binding affinities to key receptors, further supporting its therapeutic relevance.

The pharmacokinetic properties of 1344274-22-1 and its derivatives have also been investigated. Results indicate good oral bioavailability and a reasonable half-life, which are critical factors for drug development. However, further optimization may be required to address issues related to tissue distribution and potential drug-drug interactions.

In conclusion, the latest research on 1344274-22-1 and methyl({1-2-(trifluoromethyl)phenylpropan-2-yl})amine underscores their potential as novel therapeutic agents. Continued exploration of their mechanisms of action and clinical applications is warranted to fully realize their benefits. Future studies should focus on large-scale synthesis, detailed toxicological assessments, and preclinical trials to advance these compounds toward clinical use.

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